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Compound of Interest

Compound Name: 6-Bromo-1-methylcyclohexene

Cat. No.: B3383314

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-1-methylcyclohexene. The following procedures are designed to ensure the safe
execution of laboratory operations involving this compound.

I. Hazard Identification and Quantitative Data

6-Bromo-1-methylcyclohexene is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1] Inhalation may lead to symptoms such as headache, dizziness, and
nausea.[1] It is crucial to handle this chemical with appropriate engineering controls and
personal protective equipment to minimize exposure.
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Property Value Source
Molecular Formula C7H11Br [2]
Molecular Weight 175.07 g/mol [2]
Physical State Liquid [11[3]
Appearance Colorless to light yellow liquid [11[3]

- ) 94 -96 °C/201.2 - 204.8 °F
Boiling Point [3]
(for a related compound)

Flammable liquid and vapor.[1]
Causes skin irritation.[1][4]

Hazards Causes serious eye irritation.
[1][4] May cause respiratory
irritation.[1][5]

Il. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 6-Bromo-1-
methylcyclohexene to ensure the appropriate level of PPE is selected.[6][7] The minimum
required PPE includes:

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87 standards are
required.[8] In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.[6]

o Skin and Body Protection: A flame-retardant lab coat is essential.[9] For tasks with a high
potential for splashes, a chemically resistant apron over the lab coat is recommended.[7]
Long pants and closed-toe shoes are mandatory.[8]

e Hand Protection: Due to the nature of halogenated organic compounds, appropriate
chemical-resistant gloves are critical. Nitrile gloves may be suitable for incidental contact, but
for prolonged handling, heavier-duty gloves such as neoprene or butyl rubber are
recommended.[10][11][12] Always inspect gloves for any signs of degradation or perforation
before use.[13]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1][5] If engineering controls are insufficient to maintain exposure
below acceptable limits, a NIOSH-approved respirator may be necessary.

lll. Operational Plan: Step-by-Step Guidance
A. Receiving and Storage
¢ Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[5][9] The container should be kept tightly closed.[5][9] Grounding and bonding of the
container and receiving equipment are necessary to prevent static discharge.[5] Store away
from incompatible materials such as strong oxidizing agents and strong bases.[5]

B. Handling and Use

e Preparation: Ensure a chemical fume hood is operational and that an eyewash station and
safety shower are readily accessible.[5]

o Personal Protective Equipment: Don all required PPE as outlined in Section Il.

» Dispensing: Use only non-sparking tools and explosion-proof equipment.[5] When
transferring, ground and bond all containers to prevent static electricity buildup.

e Procedure: Conduct all work within a certified chemical fume hood to minimize inhalation
exposure.[5] Avoid contact with eyes, skin, and clothing.[5]

o Contingency: Have appropriate spill cleanup materials (inert absorbent material) readily
available.[5]

C. Spill Management
o Evacuation: In case of a large spill, evacuate the immediate area.
o Control: Remove all sources of ignition.[5]

o Containment: Use an inert absorbent material to contain the spill.[5]
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o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed container for disposal.[5]

e Ventilation: Ensure the area is well-ventilated during and after the cleanup.
D. Disposal Plan
o Waste Characterization: 6-Bromo-1-methylcyclohexene waste is considered hazardous.[1]

o Containerization: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste container.

o Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal
company, following all local, state, and federal regulations.[5][14] Do not dispose of it down
the drain.[14]

IV. Workflow Diagram
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Workflow for Handling 6-Bromo-1-methylcyclohexene
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Caption: Safe handling workflow for 6-Bromo-1-methylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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